Cas no 97406-70-7 (2-Piperazinone,4-methyl-1-phenyl-)

2-Piperazinone,4-methyl-1-phenyl- structure
97406-70-7 structure
Product Name:2-Piperazinone,4-methyl-1-phenyl-
CAS No:97406-70-7
MF:C11H14N2O
MW:190.241662502289
CID:801080
PubChem ID:53428179
Update Time:2025-04-19

2-Piperazinone,4-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinone,4-methyl-1-phenyl-
    • 1-methyl-4-phenylpiperazin-2-one
    • Piperazinone, 4-methyl-1-phenyl- (9CI)
    • 97406-70-7
    • DTXSID00699771
    • Inchi: 1S/C11H14N2O/c1-12-7-8-13(9-11(12)14)10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
    • InChI Key: QRYKGGBBSDRAHC-UHFFFAOYSA-N
    • SMILES: O=C1CN(C2C=CC=CC=2)CCN1C

Computed Properties

  • Exact Mass: 190.110613074g/mol
  • Monoisotopic Mass: 190.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.3
  • Topological Polar Surface Area: 23.6Ų
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